Cas no 2520-57-2 (Bis(4-methyl-3-pentenyl) ketone)

• Product Name: Bis(4-methyl-3-pentenyl) ketone
• CAS No: 2520-57-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 2655644
• Update Time: 2023-08-06

Bis(4-methyl-3-pentenyl) ketone Chemical and Physical Properties

Names and Identifiers

• Bis(4-methyl-3-pentenyl) ketone

• Inchi： 1S/C13H22O/c1-11(2)7-5-9-13(14)10-6-8-12(3)4/h7-8H,5-6,9-10H2,1-4H3
• InChI Key： LTJOXDFGIGRGCK-UHFFFAOYSA-N
• SMILES： O=C(CC/C=C(\C)/C)CC/C=C(\C)/C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• Topological Polar Surface Area: 17.1